Cas no 1261471-69-5 (2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile)

• Product Name: 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile
• CAS No: 1261471-69-5
• MF: C₁₄H₉F₃N₂O
• MW: 278.229273557663
• CID: 4800174
• Update Time: 2025-06-07

2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H9F3N2O/c15-14(16,17)12-3-1-9(2-4-12)11-7-10(5-6-18)13(20)19-8-11/h1-4,7-8H,5H2,(H,19,20)
• InChI Key： GRSQAASBNQGKSC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CNC(C(CC#N)=C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 502
• XLogP3: 1.9
• Topological Polar Surface Area: 52.9

Additional information on 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

Introduction to 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261471-69-5)

2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile, identified by the CAS number 1261471-69-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a hydroxyl group, a trifluoromethyl-substituted phenyl ring, and an acetonitrile moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The hydroxyl group at the 2-position of the pyridine ring introduces polarity and hydrogen bonding capabilities, which can enhance interactions with biological targets. In contrast, the trifluoromethyl group attached to the phenyl ring at the 4-position is a well-known pharmacophore that improves metabolic stability, lipophilicity, and binding affinity. The acetonitrile substituent at the 3-position further modulates the electronic properties of the molecule, influencing its overall pharmacokinetic profile. These structural elements collectively make 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies suggest that derivatives of this scaffold may exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. For instance, preliminary in silico studies have indicated that modifications to the hydroxyl group or the trifluoromethyl phenyl ring could enhance binding affinity to targets such as cyclooxygenase (COX) or Janus kinases (JAKs). These findings align with broader trends in drug discovery, where rational design based on structural motifs is leveraged to optimize therapeutic efficacy.

In vitro experiments have also been conducted to evaluate the potential of 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile as a lead compound. Initial assays have shown promising results in terms of cytotoxicity against certain cancer cell lines, suggesting its utility as a starting point for developing novel anticancer agents. Additionally, the compound’s ability to modulate intracellular signaling pathways has been explored, with particular interest in its interaction with protein kinase A (PKA) and other cyclic nucleotide-gated channels. Such interactions are critical for understanding its mechanism of action and potential therapeutic applications.

The synthesis of 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyridine precursors followed by functional group transformations such as nitrile formation and aromatic substitution. Advances in catalytic methods have enabled more efficient synthesis pathways, reducing both reaction times and waste generation. These improvements are essential for scalability and sustainability in pharmaceutical manufacturing.

The pharmacological profile of this compound is further enhanced by its solubility characteristics, which can be tailored through structural modifications. For example, introducing additional polar groups or altering the electronic distribution around the pyridine ring can improve water solubility while maintaining bioactivity. Such considerations are critical for drug formulation and delivery systems, ensuring that therapeutic agents reach their target sites effectively.

Emerging research also highlights the potential of 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile in combination therapies. By pairing this compound with other bioactive molecules or inhibitors, synergistic effects may be achieved that improve treatment outcomes for complex diseases. Preclinical studies are underway to explore these possibilities, focusing on conditions such as chronic inflammation or neurodegenerative disorders where multifaceted approaches are needed.

The regulatory landscape for novel pharmaceutical compounds like 2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing to demonstrate safety and efficacy before clinical trials can commence. Collaborations between academic institutions and industry partners are common in this process, fostering innovation while ensuring compliance with regulatory standards.

Future directions for research on this compound include exploring its role in precision medicine applications. By integrating genomics data with pharmacological profiles, personalized treatment strategies can be developed that leverage individual genetic variations to maximize therapeutic benefits. This approach aligns with global trends toward targeted therapies that minimize side effects while maximizing efficacy.

In conclusion,2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261471-69-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new therapeutic potentials for this compound across various disease areas. As scientific understanding evolves along with technological innovations,2-Hydroxy-5-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile is poised to play an increasingly important role in next-generation drug development efforts worldwide.